Erythromycylamine

• IUPAC Name: (3R,4S,5S,6R,7R,9R,10S,11S,12R,13S,14R)-10-amino-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
• InChI: InChI=1S/C37H70N2O12/c1-14-25-37(10,45)30(41)20(4)27(38)18(2)16-35(8,44)32(51-34-28(40)24(39(11)12)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-36(9,46-13)31(42)23(7)48-26/h18-32,34,40-42,44-45H,14-17,38H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,27+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1
• InChI Key: XCLJRCAJSCMIND-JCTYMORFSA-N
• Canonical SMILES: CCC1C(C(C(C(C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)N)C)O)(C)O
• Isomeric SMILES: CC[C@@H]1[C@@]([C@@H]([C@H]([C@H]([C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@H]([C@@H](O2)C)O)(C)OC)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)N(C)C)O)(C)O)C)N)C)O)(C)O
• Molecular Formula: C37H70N2O12
• DSSTOX Substance ID: DTXSID00180750
• Molecular Weight: 735.0 g/mol
• CAS RN: 26116-56-3

Description

Erythromycylamine is a macrolide antibiotic derived from erythromycin. It is characterized by the replacement of the C-9 keto group with an amine, which enhances its antibacterial activity and allows for oral administration . This compound exhibits significant antibacterial properties against a variety of Gram-positive cocci and Mycobacterium tuberculosis .

Scientific Research Applications

Erythromycylamine has a wide range of applications in scientific research, including:

Chemistry: Used as a model compound for studying macrolide antibiotics and their derivatives.

Biology: Investigated for its antibacterial activity against various pathogens.

Medicine: Utilized in the development of new antibiotics and in bioequivalence studies of dirithromycin.

Industry: Employed in the production of antibiotics and in environmental monitoring of pharmaceutical contaminants.

Mechanism of Action

Erythromycylamine exerts its antibacterial effects by binding to the 50S ribosomal subunits of susceptible microorganisms, resulting in the inhibition of protein synthesis . This mechanism is similar to that of erythromycin, but this compound’s unique structure allows for better stability and oral administration .

Similar Compounds:

Erythromycin: The parent compound from which this compound is derived.

Dirithromycin: A prodrug that is metabolized in the body to this compound.

Uniqueness: this compound stands out due to its enhanced stability and oral bioavailability compared to erythromycin. Its ability to be administered orally makes it a valuable alternative in clinical settings .

Safety and Hazards

Erythromycylamine is classified as having acute toxicity, oral (Category 4), H302 according to one safety data sheet. Another safety data sheet indicates that it is not classified as dangerous goods but is an environmentally hazardous substance.

Future Directions

While specific future directions for Erythromycylamine are not detailed in the search results, it’s worth noting that ongoing research into novel approaches for antibiotic management provides hope for reducing the devastating effect of diseases in the future.

Biochemical Analysis

Biochemical Properties

Erythromycylamine interacts with various enzymes and proteins in biochemical reactions. It is a pro-drug which is converted non-enzymatically during intestinal absorption into the microbiologically active moiety this compound . This compound exerts its activity by binding to the 50S ribosomal subunits of susceptible microorganisms, resulting in inhibition of protein synthesis .

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by inhibiting protein synthesis, which can impact cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

This compound exerts its effects at the molecular level primarily through binding interactions with the 50S ribosomal subunits of susceptible microorganisms . This binding inhibits protein synthesis, leading to a decrease in the production of essential proteins for the bacteria, thereby exerting its antibacterial effects .

Temporal Effects in Laboratory Settings

It is known that 60 to 90% of a dose of dirithromycin is hydrolyzed to this compound within 35 minutes after dosing, and conversion is nearly complete after 1.5 hours

Metabolic Pathways

This compound is involved in the metabolic pathway of dirithromycin, where it is produced as an active metabolite

Transport and Distribution

It is known that macrolides, the class of antibiotics to which this compound belongs, are characterized by a very wide tissular distribution, which is related to their capacity to accumulate in the acidic compartments of the cells .

Subcellular Localization

Given its role as a macrolide antibiotic, it is likely to be found in the cytoplasm where it can interact with the ribosomes to inhibit protein synthesis

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of erythromycylamine involves a multi-step process starting from erythromycin. One common method includes the following steps :

Reduction of Erythromycin: Erythromycin is dissolved in methanol and reacted with hydroxylamine hydrochloride and potassium carbonate at 20°C for 48 hours to form an intermediate.

Formation of this compound: The intermediate is then dissolved in methanol and reacted with sodium borohydride under ice bath conditions for 8 hours to yield this compound.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale, ensuring high yield and purity. The process design is optimized for operability and efficiency, making it suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions: Erythromycylamine undergoes various chemical reactions, including:

Reduction: Conversion of the C-9 keto group to an amine.

Substitution: Reactions involving the replacement of functional groups.

Common Reagents and Conditions:

Reduction: Sodium borohydride in methanol under ice bath conditions.

Substitution: Hydroxylamine hydrochloride and potassium carbonate in methanol.

Major Products: The primary product of these reactions is this compound itself, which retains the antibacterial properties of erythromycin but with enhanced stability and oral bioavailability .

Q & A

Q1: What is the primary mechanism of action of erythromycylamine?

A1: this compound, like other macrolide antibiotics, exerts its antibacterial effect by binding to the 50S ribosomal subunit of bacteria, inhibiting protein synthesis. [, ]

Q2: How does this compound's interaction with ribosomes differ from that of other macrolides?

A2: While sharing a common binding site on the ribosome, subtle variations exist in the interactions of different macrolides. This compound and RU69874, for instance, interact with domain II nucleotide U790 of the 23S rRNA, a feature not observed with all macrolides. This highlights the fine-tuning in binding interactions within the ribosomal tunnel. []

Q3: Can this compound influence neutrophil degranulation?

A4: Yes, this compound, along with dirithromycin, has been shown to induce the release of intragranular enzymes like lysozyme, lactoferrin, and beta-glucuronidase from human neutrophils. This suggests that these macrolides accumulate within neutrophil granules and subsequently trigger degranulation. [, ]

Q4: What is the molecular formula and weight of this compound?

A5: The molecular formula of this compound is C37H67NO12, and its molecular weight is 733.93 g/mol. [, , ]

Q5: How do structural modifications of this compound affect its antimicrobial activity?

A6: Studies on 9-N-alkyl derivatives of this compound reveal a relationship between structure and activity. For example, the 9-N-(1-propyl) derivative, LY281389, exhibited superior antimicrobial efficacy compared to this compound. These findings highlight the impact of even minor structural alterations on biological activity. [, , ]

Q6: Do structural changes influence this compound's interaction with cytochrome P450 enzymes?

A7: Research suggests that dirithromycin, a prodrug of this compound, exhibits lower affinity for cytochrome P450 3A (CYP3A) compared to other macrolides like erythromycin. This reduced interaction potential may translate to fewer drug interactions clinically. [, ]

Q7: What is the bioavailability of this compound?

A8: this compound, as the active metabolite of dirithromycin, exhibits low oral bioavailability, estimated to be around 10%. This is attributed to rapid tissue distribution and hepatic metabolism. [, , ]

Q8: How is this compound distributed in the body?

A9: this compound demonstrates a propensity for tissue accumulation, achieving significantly higher concentrations in tissues compared to plasma. This is particularly evident in organs like the lungs, tonsils, and prostate. [, , ]

Q9: What is the primary route of elimination for this compound?

A10: The primary route of elimination for this compound is hepatic/fecal. Approximately 80-90% of the administered dose is excreted in feces, indicating significant biliary excretion. []

Q10: How does this compound's in vitro activity compare to that of dirithromycin and erythromycin?

A11: In vitro studies demonstrate that dirithromycin, this compound, and erythromycin exhibit similar antimicrobial activity against a range of bacteria, including gram-positive cocci, Haemophilus influenzae, and Moraxella catarrhalis. []

Q11: Has the efficacy of this compound been evaluated in animal models of infection?

A12: Yes, studies in mice have shown that 9-N-alkyl derivatives of this compound, particularly LY281389, possess excellent in vivo efficacy against experimental infections. This highlights the therapeutic potential of these compounds. [, ]

Q12: What analytical techniques are commonly employed for the quantification of this compound in biological samples?

A13: High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is frequently used for the sensitive and specific determination of this compound levels in plasma. This technique offers high selectivity and accuracy for pharmacokinetic studies. [, , ]

Q13: How stable is this compound under different conditions?

A14: this compound, like other macrolides, can undergo degradation under acidic conditions. This instability necessitates careful consideration during formulation and storage. []

Q14: What strategies can be employed to improve the stability or bioavailability of this compound?

A15: Developing stable, buffered, and concentrated solutions of this compound can enhance its local tolerability. Additionally, utilizing enteric-coated formulations can protect the drug from degradation in the stomach, potentially improving its bioavailability. [, ]